Cas no 2229513-93-1 (3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229513-93-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 6035812
• PubChem ID: 165669166
• Update Time: 2025-05-20

3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine
• EN300-1950649
• 2229513-93-1

• Inchi： 1S/C9H9ClF2N2O2/c10-6-2-1-5(3-7(13)9(11)12)4-8(6)14(15)16/h1-2,4,7,9H,3,13H2
• InChI Key： NMZUWBJOWMWXNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC(C(F)F)N

Computed Properties

• Exact Mass: 250.0320616g/mol
• Monoisotopic Mass: 250.0320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine

3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine (CAS No: 2229513-93-1)

The compound 3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine (CAS No: 2229513-93-1) is a highly specialized organic chemical with a unique structure and a wide range of potential applications in various fields. This compound is characterized by its complex molecular architecture, which includes a fluorinated propanamine backbone and a substituted phenyl ring with chlorine and nitro groups. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The fluorinated propanamine group is known for its stability and reactivity, while the nitrophenyl group contributes to its electronic properties. These characteristics make it a valuable building block in organic synthesis, particularly in the creation of bioactive molecules and high-performance polymers.

One of the most notable applications of CAS No: 2229513-93-1 is in the field of drug discovery. Researchers have explored its potential as a precursor for developing novel therapeutic agents targeting various diseases. The compound's ability to undergo multiple reaction pathways has been leveraged to synthesize derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

In addition to its role in pharmaceuticals, 3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine has also found applications in materials science. Its unique electronic properties make it a candidate for use in advanced semiconductor materials and optoelectronic devices. Recent advancements in nanotechnology have further expanded its potential, with researchers investigating its use in the development of nanostructured materials for energy storage applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and fluorination processes. These reactions require precise control over reaction conditions to ensure high yields and product purity. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need for scalable production methods to meet increasing demand across various industries.

From an environmental perspective, the handling and disposal of CAS No: 2229513-93-1 must adhere to strict safety protocols to minimize ecological impact. Its chemical stability makes it suitable for long-term storage under controlled conditions, while its potential biodegradation pathways are currently under investigation to ensure sustainable practices.

In conclusion, 3-(4-chloro-3-nitrophenyl)-1,1-difluoropropan-2-amine (CAS No: 2229513-93) is a versatile compound with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and improve synthetic methodologies, underscoring its importance as a key player in modern chemistry.